Cas no 1245806-66-9 (5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 1245806-66-9
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• MDL: MFCD15976247
• CID: 3160141
• PubChem ID: 50896491
• Update Time: 2025-04-21

5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• 5-[(3-aminopyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• VZB80666
• EN300-92464
• 1245806-66-9
• 5-[(3-AMINO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
• AKOS005168963
• 5-((3-Amino-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• STL414720

• MDL： MFCD15976247
• Inchi： 1S/C9H9N3O2S/c10-8-3-4-12(11-8)5-6-1-2-7(15-6)9(13)14/h1-4H,5H2,(H2,10,11)(H,13,14)
• InChI Key： WPVCYYNKQNTQKQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 223.04154771Da
• Monoisotopic Mass: 223.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų